Cas no 1807642-39-2 (5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-carbonitrile
• CAS No: 1807642-39-2
• MF: C₁₆H₁₀FN₃O₂S
• MW: 327.332905292511
• CID: 4558375
• PubChem ID: 141403376
• Update Time: 2024-11-01

5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbonitrile
• 5-(2-fluorophenyl)-1-pyridin-3-ylsulfonylpyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,5-(2-fluorophenyl)-1-(3-pyridinylsulfonyl)-
• 5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-carbonitrile
• E82045
• 5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole-3-carbonitrile? (Vonoprazan Impurity pound(c)
• AS-84870
• CS-0164747
• 1807642-39-2

• Inchi： 1S/C16H10FN3O2S/c17-15-6-2-1-5-14(15)16-8-12(9-18)11-20(16)23(21,22)13-4-3-7-19-10-13/h1-8,10-11H
• InChI Key： PZUUKJCBWCBPQJ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1C=C(C#N)C=C1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 327.04777591g/mol
• Monoisotopic Mass: 327.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1